Cas no 525-57-5 (3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-)

• Product Name: 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-
• CAS No: 525-57-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 368050
• PubChem ID: 3565
• Update Time: 2025-05-22

3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-
• HARMALOL
• 11-Hydroxyharmalan
• 3,4-dihydro-1-methyl-9H-pyrido[3,4-b]indol-7-ol
• Einecs 208-375-4
• Harmidol
• Harmolol
• NSC 72293
• 4,9-Dihydro-1-methyl-3H-pyrido[3,4-b]indol-7-ol
• 1-methyl-2,3,4,9-tetrahydro-beta-carbolin-7-one;hydrate;hydrochloride
• Prestwick3_000611
• A1-00785
• NSC72293
• bmse000988
• 2NQN80556Q
• HARMALOLHCL
• C06537
• 1-methyl-3,4-dihydrobeta-carbolin-7-ol
• 1-methyl-4,9-dihydro-3H-pyrido[3,4-b]indol-7-ol
• SPBio_000631
• 1-Methyl-4,9-dihydro-3H-?-carbolin-7-ol
• NCGC00142520-01
• 11-Hydroxyharmalan; NSC 72293
• KBio2_006037
• 3H-Pyrido[3,4-b]indol-7-ol, 4,9-dihydro-1-methyl-
• DTXSID50894870
• 2H-Pyrido[3,4-b]indol-7-ol, 3,4-dihydro-1-methyl-
• CHEBI:27943
• SCHEMBL15821030
• NS00042837
• BDBM60980
• KBioSS_000901
• Spectrum3_000721
• 1-methyl-2,3,4,9-tetrahydropyrido[3,4-b]indol-7-one;hydrate;hydrochloride
• RHVPEFQDYMMNSY-UHFFFAOYSA-N
• HARMALOL [MI]
• 3,4-DIHYDRO-1-METHYL-9H-PYRIDO(3,4-B)INDOL-7-OL
• 3H-Pyrido[3, 4,9-dihydro-1-methyl-
• Spectrum2_000556
• SPBio_002761
• 4,9-Dihydro-1-methyl-3H-pyrido(3,4-b)indol-7-ol
• MFCD00152093
• 3,4-Dihydro-7-hydroxy-1-methyl-b-carboline
• IDI1_000998
• DivK1c_000998
• KBio3_001462
• SMP1_000145
• 525-57-5
• DTXSID90975692
• Prestwick2_000611
• Prestwick1_000611
• BRD-K14756138-310-03-0
• 1-Methyl-2,3,4,9-tetrahydro-7H-pyrido[3,4-b]indol-7-one
• bmse001010
• NINDS_000998
• SCHEMBL555401
• TNP00138
• NCI60_013481
• NCGC00017249-02
• BRD-K14756138-003-02-3
• FT-0608067
• AKOS005202957
• BRD-K14756138-001-01-9
• 1-Methyl-4,9-dihydro-3H-beta-carbolin-7-ol hydrochloride
• CHEMBL129177
• SMR001233258
• FT-0626857
• Prestwick0_000611
• KBio1_000998
• BPBio1_000598
• KBioGR_001154
• H-1108
• 1-Methyl-4,9-dihydro-3H-beta-carbolin-7-ol
• SR-01000636961-5
• Spectrum4_000767
• Q15138221
• cid_16667410
• Spectrum_000421
• BDBM50132101
• SR-01000636961
• KBio2_003469
• BSPBio_000542
• MLS002153909
• KBio2_000901
• 6028-00-8
• 4,9-Dihydro-1-methyl-3H-pyrido[3,4-b]indol-7-ol, 9CI
• BIDD:ER0514
• NCGC00017249-01
• Spectrum5_001307
• SDCCGMLS-0066705.P001
• 3,4-Dihydro-1-methyl-2H-Pyrido[3,4-b]indol-7-ol
• NSC-72293
• UNII-2NQN80556Q
• 3H-Pyrido(3,4-b)indol-7-ol, 4,9-dihydro-1-methyl-
• CRQDWQWZCNKKAC-UHFFFAOYSA-N
• BSPBio_002242
• DTXCID101324432
• 4,9-Dihydro-1-methyl-3H-pyrido[3,4-b]indol-7-ol; 11-Hydroxyharmalan; NSC 72293;
• HARMALINE_met004
• 3H-Pyrido(3,4-b)indol-7-ol, 4,9-dihydro-1-methyl-(8CI)(9CI)
• STL565316
• TS-09883
• 1-methyl-4,9-dihydro-3H-pyrido(3,4-b)indol-7-ol
• 3H-Pyrido(3,4-b)indol-7-ol, 4,9-dihydro-1-methyl-(8CI)
• Harmalol hydrochloride dihydrate

• Inchi： 1S/C12H12N2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12/h2-3,6,14-15H,4-5H2,1H3
• InChI Key： RHVPEFQDYMMNSY-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)NC1C(C)=NCCC=12

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 198.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.37
• Melting Point: 211-219 ºC
• Boiling Point: 507.5°Cat760mmHg
• Flash Point: 231°C
• Refractive Index: 1.708
• PSA: 48.38000
• LogP: 1.67420

3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S27; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-

Exploring 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl- (CAS No. 525-57-5): Properties, Applications, and Research Insights

The compound 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl- (CAS No. 525-57-5) is a fascinating heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This unique structure combines a pyridoindole core with hydroxyl and methyl substituents, making it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive compound due to its structural similarity to naturally occurring alkaloids.

Recent studies have focused on the synthetic pathways for 3H-Pyrido[3,4-b]indol-7-ol derivatives, with particular emphasis on green chemistry approaches. The compound's molecular structure features a fused pyridine-indole system, which contributes to its interesting electronic properties and potential as a fluorescence probe in biological imaging. Its 4,9-dihydro configuration adds stability while maintaining reactivity at key positions, making it versatile for further chemical modifications.

The 1-methyl substitution in 525-57-5 has been shown to influence both the compound's physicochemical properties and its biological activity. Computational chemistry studies suggest this modification enhances membrane permeability, a crucial factor for pharmaceutical applications. Current research explores its potential as a central nervous system agent, with preliminary studies indicating interesting interactions with neurotransmitter receptors.

From a material science perspective, the pyrido[3,4-b]indole core of this compound exhibits promising photophysical properties. Researchers are investigating its use in organic electronics, particularly as a component in OLED materials. The 7-hydroxy group provides an excellent handle for further functionalization, allowing tuning of electronic properties for specific applications in optoelectronic devices.

The synthetic accessibility of 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl- makes it particularly attractive for medicinal chemistry programs. Recent publications highlight its use as a building block for more complex structures targeting various disease pathways. Its structural rigidity combined with hydrogen bonding capacity makes it an excellent candidate for molecular recognition applications in drug design.

Analytical characterization of CAS 525-57-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and help researchers understand its three-dimensional conformation, which is crucial for structure-activity relationship studies. The crystalline form of this compound has been particularly well-studied due to its interesting packing motifs in the solid state.

In the context of current pharmaceutical trends, 3H-Pyrido[3,4-b]indol-7-ol derivatives are being explored for their potential in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS drug development. Additionally, its antioxidant properties have sparked investigations into its potential for anti-aging applications, aligning with growing consumer interest in longevity science.

The safety profile of 525-57-5 has been extensively studied, with research indicating good toxicological characteristics at therapeutic doses. This makes it an attractive candidate for further preclinical development. Recent patent literature reveals growing commercial interest in this compound class, particularly for neurological indications and metabolic disorders.

From a supply chain perspective, 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl- is available from specialized chemical suppliers with various purity grades to meet different research needs. The compound's storage stability and handling requirements are well-documented, making it convenient for laboratory use. Current market analysis suggests steady growth in demand for this research chemical, particularly from the pharmaceutical sector.

Future research directions for CAS 525-57-5 include exploration of its catalytic applications and potential use in supramolecular chemistry. The compound's ability to form molecular complexes through its hydrogen bonding network opens possibilities for sensor development and molecular recognition systems. Additionally, its electronic properties suggest potential applications in emerging fields like molecular electronics and quantum computing materials.

For researchers working with 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-, proper analytical methods and characterization techniques are essential. Recent advances in spectroscopic methods have improved our understanding of this compound's solution behavior and intermolecular interactions. These insights are crucial for developing structure-based drug design approaches and optimizing its physicochemical properties for specific applications.

The growing body of literature on 525-57-5 reflects its importance as a versatile chemical platform. From medicinal chemistry to material science, this compound continues to reveal new possibilities for scientific innovation. As research progresses, we anticipate seeing more applications emerge for this interesting heterocyclic compound, particularly in areas addressing current global health challenges and technological needs.